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Compound of Interest

Compound Name: Variolink

Cat. No.: B1169904 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

specific issues encountered during in vitro experiments aimed at minimizing the wear of

Variolink luting composites.

Frequently Asked Questions (FAQs)
Q1: What are the key compositional factors of Variolink luting composites that influence their in

vitro wear resistance?

A1: The in vitro wear resistance of Variolink luting composites is significantly influenced by

their composition. Key factors include the size, type, and loading of filler particles, as well as

the composition of the resin matrix.[1][2][3] For instance, Variolink II contains barium silicate

glass fillers, which contribute to its radiopacity and wear properties.[4] Newer formulations like

Variolink Esthetic utilize smaller primary filler particles (average size of 100-200 nm compared

to 1 µm in Variolink II) and spherical fillers to enhance wear resistance and improve handling

characteristics.[5] The type of resin monomers, such as BisGMA, UDMA, and TEGDMA, also

plays a crucial role in the mechanical properties and wear behavior of the composite.[5]

Q2: Which in vitro wear simulation methods are most appropriate for evaluating Variolink
composites?

A2: Several in vitro methods can be employed to simulate the wear of Variolink composites.

The choice of method depends on the specific research question. Common methods include:
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Pin-on-disc tribometer: This is a standardized and cost-effective method for evaluating wear

resistance by rotating a disc-shaped specimen against a fixed pin under a specific load.[1][6]

Three-body wear simulators (e.g., ACTA machine): These devices simulate a more clinically

relevant scenario by introducing a third body, such as a slurry of food-like particles, between

the composite surface and the antagonist.[7][8] This method can differentiate between

abrasion (wear from the third body) and attrition (wear from direct contact).[9]

Chewing simulators: These advanced machines mimic the complex movements and forces

of mastication, providing a comprehensive assessment of wear performance.[10][11] They

can control parameters like load, number of cycles, and antagonist material.[12]

Toothbrush simulators: This method is used to evaluate the abrasive wear caused by

brushing with a dentifrice.[1][2]

Q3: How does the curing mode (light-cure vs. dual-cure) of Variolink affect its wear

resistance?

A3: For dual-cure resin cements like Variolink II and Variolink Esthetic DC, the activation

mode can influence the degree of conversion, which in turn may affect wear resistance. One

study found that for Variolink II, the dual-cure mode resulted in a higher degree of conversion

compared to the self-cure mode (67% vs. 60%).[9] However, in the same study, no statistically

significant difference in abrasion or attrition wear was found between the dual-cure and self-

cure modes for Variolink II.[9] It is crucial to ensure adequate light exposure for the light-curing

component to achieve optimal polymerization and, consequently, better wear resistance.[3]

Troubleshooting Guides
Problem: Inconsistent or highly variable wear results in our in vitro study.

Possible Cause 1: Inadequate Specimen Preparation.

Solution: Ensure standardized preparation of all Variolink specimens. This includes

consistent mixing, placement, and curing protocols. The degree of conversion should be

verified, as insufficient polymerization can lead to increased wear.[12] Polishing

procedures should also be standardized, as surface roughness can influence initial wear

rates.[11]
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Possible Cause 2: Variability in Wear Simulation Parameters.

Solution: Strictly control all experimental parameters in your wear simulator. This includes

the applied load, number of cycles, frequency, and antagonist material and shape.[12][13]

For three-body wear tests, the concentration and particle size of the abrasive slurry must

be consistent.

Possible Cause 3: Antagonist Material Influence.

Solution: The material of the antagonist wheel or stylus significantly impacts wear results.

[7] Using a standardized antagonist, such as steatite or human enamel, is recommended

to ensure comparability.[8] Be aware that different antagonist materials can lead to

different wear mechanisms.

Problem: Higher than expected wear rates for Variolink Esthetic compared to literature values.

Possible Cause 1: Inappropriate Test Methodology for the Material.

Solution: Variolink Esthetic's composition with smaller, nano-hybrid fillers may behave

differently under various wear mechanisms compared to older micro-hybrid composites.[5]

[14] A two-body wear test might not fully capture its performance. Consider using a three-

body wear simulation which can better differentiate between abrasive and attritional wear.

Possible Cause 2: Environmental Conditions during Testing.

Solution: The presence and composition of a slurry or artificial saliva can significantly

affect wear.[13][15] Ensure that the pH and composition of the liquid environment are

controlled and reported, as acidic conditions can accelerate wear.[12]

Data Presentation
Table 1: In Vitro Wear of Variolink II under Different Curing Modes
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Luting
Composite

Curing Mode
Abrasion Wear
(μm ± SD)

Attrition Wear
(μm ± SD)

Degree of
Conversion
(%)

Variolink II Dual-cure 14 ± 8.6 32 ± 6.8 67 ± 0.5

Variolink II Self-cure 23 ± 10.7 39 ± 15.9 60 ± 1.0

Data extracted from a study by Braga et al. (2002), which used a three-body wear test with

100,000 cycles.[9]

Table 2: Three-Body Wear of Variolink Esthetic DC Compared to a Flowable Composite

Material Antagonist Wheel
Mean Wear (μm ±
SD) after 100,000
cycles

Mean Wear (μm ±
SD) after 200,000
cycles

Variolink Esthetic DC Steel 32.8 ± 3.4 43.1 ± 7.0

Tetric EvoFlow Steel 43.1 ± 10.9 56.4 ± 10.1

Variolink Esthetic DC Polymer 11.2 ± 3.1 14.6 ± 3.1

Tetric EvoFlow Polymer 10.9 ± 3.7 13.9 ± 4.3

Data from a study by Hoffmann et al. (2021) using an ACTA three-body wear simulator.[7]

Experimental Protocols
1. Protocol for Three-Body Wear Simulation (based on Braga et al., 2002)

Specimen Preparation:

Prepare rectangular fragments of the restorative material (e.g., ceramic) and bovine

incisors.

Section the incisors mesiodistally.
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Cement the restorative material fragments between the two halves of the bovine incisors

using the Variolink luting composite according to the manufacturer's instructions for the

selected curing mode (dual-cure or self-cure).

Store the cemented specimens in distilled water at 37°C for 24 hours.

Finish and polish the specimens to create a flat, standardized surface.

Wear Simulation:

Use an oral wear simulator (e.g., OHSU oral wear simulator).

Set the abrasion load to 20 N and the attrition load to 90 N.

Perform 100,000 cycles.

Use a slurry of polymethylmethacrylate (PMMA) beads in a liquid medium as the third

body.

Wear Measurement:

Create epoxy replicas of the worn specimens.

Measure the vertical substance loss (wear) using a profilometer.

Analyze the worn surfaces using a scanning electron microscope (SEM).

2. Protocol for Pin-on-Disc Wear Testing (General Method)

Specimen Preparation:

Fabricate cylindrical pin specimens of the Variolink composite using a standardized mold.

Light-cure the specimens according to the manufacturer's instructions.

Prepare disc-shaped specimens of the antagonist material (e.g., ceramic or enamel).

Ensure all specimens have a standardized surface finish.
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Wear Simulation:

Mount the pin and disc in a pin-on-disc tribometer.

Apply a specified load (e.g., 10 N) to the pin.

Rotate the disc at a constant speed for a predetermined number of cycles or distance.

Conduct the test in a controlled environment, such as in artificial saliva at 37°C.[13]

Wear Measurement:

Measure the volume loss of the pin and/or the depth of the wear track on the disc using a

non-contact optical profilometer or by calculating weight loss.[3][13]

Examine the worn surfaces with SEM to identify the wear mechanisms.

Mandatory Visualizations
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Caption: Experimental workflow for three-body wear simulation.
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Caption: Factors influencing in vitro composite wear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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